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Compound of Interest

Compound Name: 2,5-Diiodobenzene-1,4-diol

Cat. No.: B076841 Get Quote

Essential Safety and Handling Guide for 2,5-
Diiodobenzene-1,4-diol
Disclaimer: A specific Safety Data Sheet (SDS) for 2,5-Diiodobenzene-1,4-diol is not readily

available. The following guidance is based on the known hazards of structurally similar

compounds, namely hydroquinone and other iodinated aromatic compounds. Researchers,

scientists, and drug development professionals must conduct a thorough risk assessment and

consult with their institution's safety officer before handling this chemical.

Handling 2,5-Diiodobenzene-1,4-diol requires stringent safety protocols due to its anticipated

hazardous properties. The hydroquinone backbone suggests potential for skin sensitization,

serious eye damage, and possible carcinogenicity and mutagenicity.[1] The presence of iodine

atoms classifies it as a halogenated organic compound, which necessitates specific disposal

procedures.[2][3]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ventilation: All handling of 2,5-Diiodobenzene-1,4-diol, especially in its solid, powdered

form, must be conducted within a certified chemical fume hood to minimize inhalation

exposure.[4]
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Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire

extinguisher (e.g., dry chemical, CO2, or alcohol-resistant foam) are readily accessible.[5]

Spill Kit: A spill kit equipped for handling hazardous organic solids should be available. This

should include absorbent materials, waste bags, and appropriate personal protective

equipment.

2. Handling the Compound:

Weighing: To prevent contamination and exposure, weigh the solid compound within the

fume hood. Use a tared, sealed container.

Dissolving: When preparing solutions, add the solid 2,5-Diiodobenzene-1,4-diol to the

solvent slowly to prevent splashing.

Heating: Avoid heating the compound unless absolutely necessary. If heating is required, use

a well-controlled heating mantle and ensure the apparatus is properly vented inside the fume

hood.

Hygiene: Wash hands and face thoroughly after handling.[4] Do not eat, drink, or smoke in

the work area.

3. Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that

have come into contact with the chemical.

Glove Removal: Remove outer gloves first, followed by the inner pair, ensuring no skin

contact with the contaminated outer surface.

Clothing: Immediately remove any personal clothing that becomes contaminated.[4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,5-Diiodobenzene-1,4-diol to
create a barrier between the user and the chemical.[6][7]
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Protection Type Specific Recommendations Rationale

Hand Protection

Double-gloving with chemically

resistant gloves is mandatory.

An inner nitrile glove with a

thicker butyl rubber or Viton™

outer glove is recommended.

Provides robust protection

against skin absorption, a

significant risk with aromatic

compounds.[8]

Eye and Face Protection
Chemical safety goggles and a

full-face shield are required.

Protects against splashes,

dust, and vapors, preventing

potentially severe eye

damage.[7][8]

Body Protection

A chemical-resistant lab coat

worn over personal clothing.

For larger quantities or

increased risk of splashing, a

chemical-resistant apron or

full-body suit is advised.

Prevents contamination of skin

and personal clothing.[9]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

and a P100 particulate filter

should be used. For spills or

high-concentration exposures,

a self-contained breathing

apparatus (SCBA) is

necessary.

Essential for preventing the

inhalation of fine dust particles

or vapors.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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